Cas no 101959-38-0 (Octacosyl 3-(4-hydroxyphenyl)prop-2-enoate)

• Product name: Octacosyl 3-(4-hydroxyphenyl)prop-2-enoate
• CAS No: 101959-38-0
• MF: C₃₇H₆₄O₃
• MW: 556.90226
• CID: 1131393
• PubChem ID: 71332701

Octacosyl 3-(4-hydroxyphenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• Octacosyl 3-(4-hydroxyphenyl)prop-2-enoate
• DTXSID50761093
• 101959-38-0
• n-octacosyl trans-p-coumarate

• Inchi： InChI=1S/C37H64O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-34-40-37(39)33-30-35-28-31-36(38)32-29-35/h28-33,38H,2-27,34H2,1H3/b33-30+
• InChI Key： CWHBUKZWMZSTEA-KKYHWDRJSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCCCCCCCOC(=O)C=CC1=CC=C(C=C1)O

Computed Properties

• Exact Mass: 556.485546g/mol
• Monoisotopic Mass: 556.485546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 40
• Rotatable Bond Count: 30
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 16.1
• Molecular Weight: 556.9g/mol
• Topological Polar Surface Area: 46.5Ų